Cas no 23050-96-6 (3-tert-Butyl-5-methylsalicylic Acid)

3-tert-Butyl-5-methylsalicylic Acid is a substituted salicylic acid derivative characterized by the presence of a tert-butyl group at the 3-position and a methyl group at the 5-position of the aromatic ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits improved stability and solubility compared to unsubstituted salicylic acid, facilitating its use in specialized chemical reactions. Its functional groups allow for further derivatization, enabling the development of fine chemicals, ligands, or bioactive molecules. The product is typically supplied in high purity, ensuring consistency in research and industrial processes.

3-tert-Butyl-5-methylsalicylic Acid structure

23050-96-6 structure

Product Name:3-tert-Butyl-5-methylsalicylic Acid

CAS No:23050-96-6

MF:C₁₂H₁₆O₃

MW:208.253643989563

CID:251664

PubChem ID:3736139

Update Time:2025-10-29

3-tert-Butyl-5-methylsalicylic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
- 3-tert-butyl-2-hydroxy-5-methylbenzoic acid
- 2,5-Cresoticacid, 3-tert-butyl- (8CI)
- 3-tert-Butyl-5-methylsalicylic acid
- 23050-96-6
- 3-tertiary butyl-5-methylsalicylic acid
- DTXSID90395730
- 3-Tert-butyl-5-methylsalicylicacid
- AKOS009278421
- SCHEMBL215461
- WPFOUMKVNYDAOU-UHFFFAOYSA-N
- 3-tert-Butyl-5-methylsalicylic Acid
- Inchi： 1S/C12H16O3/c1-7-5-8(11(14)15)10(13)9(6-7)12(2,3)4/h5-6,13H,1-4H3,(H,14,15)
- InChI Key： WPFOUMKVNYDAOU-UHFFFAOYSA-N
- SMILES： OC1C(C(=O)O)=CC(C)=CC=1C(C)(C)C

Computed Properties

Exact Mass: 208.10998
Monoisotopic Mass: 208.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

3-tert-Butyl-5-methylsalicylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B415716-100mg	3-tert-Butyl-5-methylsalicylic Acid	23050-96-6		100mg	$ 64.00	2023-04-18
TRC	B415716-250mg	3-tert-Butyl-5-methylsalicylic Acid	23050-96-6		250mg	$ 75.00	2023-04-18